N-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)ethyl]prop-2-enamide

• IUPAC Name: N-[2-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)ethyl]prop-2-enamide
• InChI: InChI=1S/C12H17N3O/c1-2-12(16)13-7-6-10-9-14-15-8-4-3-5-11(10)15/h2,9H,1,3-8H2,(H,13,16)
• InChI Key: QJKVPDVVZDRXQJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCCC1=C2CCCCN2N=C1
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol

Description

“N-[2-(4,5,6,7-Tetrahydropyrazolo[1,5-a]pyridin-3-yl)ethyl]prop-2-enamide” is a compound that is part of a set of building blocks based on the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine scaffold. This scaffold is synthesized in a multigram scale in a cost-efficient manner. The possibility of the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings, is shown.

Synthesis Analysis

The synthesis of this compound involves the use of NH-pyrazole carbonic acids as a key intermediate of the process. The regioselectivity for direct insertion of the substituent to the 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine core is discussed. The synthetic perspectives for using the functionalized 4,5,6,7-tetrahydro-pyrazolo[1,5-a]pyrazine as a bifunctional scaffold is discussed.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the introduction of different substituents, neutral or functionalized in different positions of pyrazole and/or piperazine rings. The efficacy of using NH-pyrazole carbonic acids as a key intermediate of the process is demonstrated.

Future Directions

The future directions for this compound involve the utilization of the building blocks obtained for different region- and/or stereoselective synthesis, including sole transformations or modifications of functional groups. The advantages of the proposed approach are proven compared with other known methodologies.